N-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C18H19N3O4S/c22-18-10-9-16(17-8-4-13-25-17)20-21(18)12-5-11-19-26(23,24)14-15-6-2-1-3-7-15/h1-4,6-10,13,19H,5,11-12,14H2
• InChI Key: CXPFBVSFLIVUJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol

Description

The compound you mentioned contains a furan ring, a pyridazine ring, a propyl chain, and a phenylmethanesulfonamide group. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen atom. Pyridazine is a heterocyclic compound with a six-membered ring containing two nitrogen atoms opposite each other. The propyl chain is a three-carbon alkyl substituent. Phenylmethanesulfonamide is a sulfonamide where the sulfonyl group is linked to a phenyl group and a methylene group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The furan and pyridazine rings would contribute to the aromaticity of the compound. The propyl chain would provide some flexibility to the molecule, and the phenylmethanesulfonamide group would likely contribute to the polarity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For instance, the furan ring could undergo electrophilic aromatic substitution or could be opened under acidic or basic conditions. The pyridazine ring could undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For instance, the presence of the polar sulfonamide group and aromatic rings could influence its solubility, melting point, boiling point, and other properties.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. It could potentially interact with biological systems through the nitrogen atoms in the pyridazine ring or the sulfonamide group.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

The compound could potentially be explored for various applications depending on its properties. For instance, furan-containing compounds and pyridazines have been studied for their potential uses in pharmaceuticals and materials science.